Cas no 1801925-57-4 (6-Cyano-4,5-dichloropyrimidine)

• Product Name: 6-Cyano-4,5-dichloropyrimidine
• CAS No: 1801925-57-4
• MF: C₅HCl₂N₃
• MW: 173.987538099289
• CID: 4826606
• PubChem ID: 54127652
• Update Time: 2025-09-27

6-Cyano-4,5-dichloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4,5-dichloropyrimidine

• Inchi： 1S/C5HCl2N3/c6-4-3(1-8)9-2-10-5(4)7/h2H
• InChI Key： IHLRTNWJJQYGJP-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CN=C1C#N)Cl

Computed Properties

• Exact Mass: 172.9547524g/mol
• Monoisotopic Mass: 172.9547524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.6